BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Cobalt Oxides:
Properties, Protocols, and Biological
Interactions

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Cobalt(lll) oxide black

Cat. No.: B073725

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of cobalt oxides, with a specific focus
on clarifying the identities associated with CAS number 1308-04-9. It covers the
physicochemical properties, experimental protocols for synthesis and characterization, and the
biological interactions of these compounds, particularly in their nanoparticle form, which is of
significant interest in biomedical research and drug development.

Clarification of CAS Number: Cobalt(lll) Oxide vs.
Cobalt(ll,1ll) Oxide

A notable point of ambiguity arises with CAS number 1308-04-9. While sometimes attributed to
Cobalt(lll) oxide (C0203), this identifier is predominantly and more accurately assigned to
Cobalt(ll,111) oxide (Cos0a4), a mixed-valence compound. Cobalt(lll) oxide, also known as
cobaltic oxide, is correctly identified by CAS number 1307-96-6.[1][2][3][4] This distinction is
critical for accurate research and reporting.

Cobalt(lll) oxide (C0203) is described as a black, amorphous powder that is unstable and not a
well-established free state compound.[3][5] It tends to lose oxygen upon heating to form the
more stable Cos0a.[6] C030a4, in contrast, has a stable spinel crystal structure.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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